N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)-2-propylpentanamide

• IUPAC Name: N-[2-(4,5-dimethyl-6-oxo-1H-pyrimidin-2-yl)-5-thiophen-2-ylpyrazol-3-yl]-2-propylpentanamide
• InChI: InChI=1S/C21H27N5O2S/c1-5-8-15(9-6-2)20(28)23-18-12-16(17-10-7-11-29-17)25-26(18)21-22-14(4)13(3)19(27)24-21/h7,10-12,15H,5-6,8-9H2,1-4H3,(H,23,28)(H,22,24,27)
• InChI Key: LTDXDLSGESPMFP-UHFFFAOYSA-N
• Canonical SMILES: CCCC(CCC)C(=O)NC1=CC(=NN1C2=NC(=C(C(=O)N2)C)C)C3=CC=CS3
• Molecular Formula: C21H27N5O2S
• Molecular Weight: 413.5 g/mol

Description

N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)-2-propylpentanamide is a useful research compound. Its molecular formula is C21H27N5O2S and its molecular weight is 413.54. The purity is usually 95%.
BenchChem offers high-quality N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)-2-propylpentanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)-2-propylpentanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

• Research has explored the synthesis of pyrimidine linked pyrazole heterocyclic compounds, demonstrating their potential insecticidal and antibacterial properties. These compounds have been evaluated against specific insects and microorganisms, revealing promising biological activities (Deohate & Palaspagar, 2020).
• Studies on pyrazolo[3,4-d]pyrimidin-4-one derivatives have indicated significant antitumor activities against the MCF-7 human breast adenocarcinoma cell line, showcasing the therapeutic potential of these compounds in cancer treatment (Abdellatif et al., 2014).
• Research involving the generation of a structurally diverse library from 3-dimethylamino-1-(thiophen-2-yl)propan-1-one hydrochloride has led to the creation of various compounds with potential for further biological evaluation and application in medicinal chemistry (Roman, 2013).

Antimicrobial and Anti-Inflammatory Properties

• Novel Schiff bases derived from aminophenazone, containing 1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one, have been synthesized and shown to possess moderate to good antibacterial activity against several bacterial strains, highlighting the antimicrobial potential of these compounds (Asiri & Khan, 2010).
• The synthesis of new diheteroaryl thienothiophene derivatives has been undertaken, focusing on their chemical characterization and potential biological activities. These efforts contribute to the expanding library of compounds with potential pharmacological applications (Mabkhot et al., 2011).